Cas no 1398044-54-6 (2-(t-Butoxycarbonylamido)-1,3-bis(carboxylethoxy)propane)

• Product Name: 2-(t-Butoxycarbonylamido)-1,3-bis(carboxylethoxy)propane
• CAS No: 1398044-54-6
• MF: C₁₄H₂₅NO₈
• MW: 335.350205183029
• CID: 3045443
• PubChem ID: 77078517
• Update Time: 2025-10-23

2-(t-Butoxycarbonylamido)-1,3-bis(carboxylethoxy)propane Chemical and Physical Properties

Names and Identifiers

• 2-t-Butoxycarbonylamino-1,3-bis(carboxyethoxy)propane
• 2-(t-Butoxycarbonylamido)-1,3-bis (carboxylethoxy)propane
• 3-[3-(2-carboxyethoxy)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propoxy]propanoic acid
• C70451
• 2-Boc-amino-1,3-bis-propanoic acid
• Propanoic acid, 3,3a(2)-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]-1,3-propanediyl]bis(oxy)]bis-
• 1398044-54-6
• DTXSID501120446
• BP-20963
• 2-(t-Butoxycarbonylamido)-1,3-bis(carboxylethoxy)propane
• SCHEMBL25423854

• Inchi： 1S/C14H25NO8/c1-14(2,3)23-13(20)15-10(8-21-6-4-11(16)17)9-22-7-5-12(18)19/h10H,4-9H2,1-3H3,(H,15,20)(H,16,17)(H,18,19)
• InChI Key： PZUILVSYYIWPNP-UHFFFAOYSA-N
• SMILES： O(C(NC(COCCC(=O)O)COCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 335.15801676g/mol
• Monoisotopic Mass: 335.15801676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 131

2-(t-Butoxycarbonylamido)-1,3-bis(carboxylethoxy)propane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-(t-Butoxycarbonylamido)-1,3-bis(carboxylethoxy)propane

Recent Advances in the Application of 2-(t-Butoxycarbonylamido)-1,3-bis(carboxylethoxy)propane (CAS: 1398044-54-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(t-Butoxycarbonylamido)-1,3-bis(carboxylethoxy)propane (CAS: 1398044-54-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the development of novel drug delivery systems and bioactive molecules, making it a subject of intense scientific inquiry.

One of the most notable developments in the study of 2-(t-Butoxycarbonylamido)-1,3-bis(carboxylethoxy)propane is its application in the design of prodrugs and targeted therapeutics. Researchers have successfully utilized this compound as a scaffold for the conjugation of bioactive molecules, enabling enhanced solubility and controlled release properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in improving the pharmacokinetic profile of anticancer agents, leading to reduced systemic toxicity and improved tumor targeting. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized derivatives.

In addition to its role in drug delivery, 2-(t-Butoxycarbonylamido)-1,3-bis(carboxylethoxy)propane has been investigated for its potential in bioconjugation and protein engineering. A recent preprint on bioRxiv detailed its use as a crosslinking agent for the modification of therapeutic proteins, resulting in enhanced stability and prolonged circulation half-life. The researchers utilized a combination of molecular docking simulations and in vitro assays to validate the compound's ability to form stable covalent bonds with lysine residues, a finding that could revolutionize the field of protein-based therapeutics.

Further exploration of the compound's chemical properties has revealed its utility in the development of novel biomaterials. A 2024 study in Advanced Materials showcased its incorporation into hydrogels designed for sustained drug release and tissue engineering applications. The study highlighted the compound's biocompatibility and its ability to form supramolecular networks, which are critical for the mechanical stability of the resulting materials. These findings underscore the compound's potential in regenerative medicine and personalized healthcare solutions.

Despite these promising advancements, challenges remain in the large-scale synthesis and commercialization of 2-(t-Butoxycarbonylamido)-1,3-bis(carboxylethoxy)propane. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient methodologies. Recent efforts have focused on catalytic approaches and green chemistry principles to optimize the production process, as reported in a 2023 article in Organic Process Research & Development. These innovations are expected to lower production costs and facilitate broader adoption in industrial applications.

In conclusion, 2-(t-Butoxycarbonylamido)-1,3-bis(carboxylethoxy)propane (CAS: 1398044-54-6) represents a versatile and promising compound with wide-ranging applications in chemical biology and pharmaceutical research. Its unique structural features enable diverse functionalities, from drug delivery to biomaterial design, making it a valuable tool for researchers. Future studies are anticipated to further elucidate its mechanisms of action and explore new therapeutic avenues, solidifying its role in the advancement of modern medicine.